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Compound of Interest |

Compound Name: 2-Biphenylmethanol
CAS No.: 41376-19-6
Cat. No.: B7770229
Get Quote
. J

For researchers, scientists, and drug development professionals, a thorough understanding of
the structural characteristics of key chemical entities is paramount. This guide provides a
detailed *H and 3C Nuclear Magnetic Resonance (NMR) analysis of 2-Biphenylmethanol, a
significant building block in organic synthesis. We present a comprehensive dataset,
experimental protocols, and a comparison with alternative analytical techniques to facilitate its
unambiguous identification and characterization.

'H and **C NMR Spectral Data of 2-
Biphenylmethanol

The structural elucidation of 2-Biphenylmethanol has been achieved through meticulous H
and 13C NMR spectroscopy. The chemical shifts (8), multiplicities, and coupling constants (J)
are summarized in the tables below. These assignments have been confirmed through two-
dimensional NMR techniques, including H-H and C-H Correlation Spectroscopy (COSY),
ensuring accurate and reliable data for researchers.[1]

Table 1: *H NMR Spectral Data for 2-Biphenylmethanol in CDCls
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
7.52 m 2H Aromatic H
7.40 m 2H Aromatic H
7.35 m 1H Aromatic H
7.34 m 2H Aromatic H
7.33 m 2H Aromatic H
4.58 S 2H -CH2-
1.80 s 1H -OH

Note: The assignments for the aromatic protons are complex due to overlapping multiplets. The
labels A-F in the original data source correspond to the different aromatic protons, though
specific assignment to individual positions without further 2D NMR analysis (like NOESY) can
be challenging.[1]

Table 2: 13C NMR Spectral Data for 2-Biphenylmethanol

While a complete, explicitly assigned public dataset for the 13C NMR of 2-Biphenylmethanol is
not readily available in a tabular format, spectra are available for reference from commercial
suppliers such as Sigma-Aldrich.[2] For structurally similar compounds, the aromatic carbons
typically resonate in the range of 125-145 ppm, while the methylene carbon (-CH20H) would
be expected in the 60-70 ppm region.

Experimental Protocols

A standardized protocol for acquiring high-quality *H and 3C NMR spectra of 2-
Biphenylmethanol is crucial for reproducibility.

Sample Preparation:

o Weigh approximately 10-20 mg of 2-Biphenylmethanol.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://m.chemicalbook.com/SpectrumEN_2928-43-0_1HNMR.htm
https://www.benchchem.com/product/b7770229/docs?utm_src=pdf-body#comprehensive-nmr-analysis-of-2-biphenylmethanol-a-comparative-guide
https://www.benchchem.com/product/b7770229/docs?utm_src=pdf-body#comprehensive-nmr-analysis-of-2-biphenylmethanol-a-comparative-guide
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_-Biphenyl_-2-methanol
https://www.benchchem.com/product/b7770229/docs?utm_src=pdf-body#comprehensive-nmr-analysis-of-2-biphenylmethanol-a-comparative-guide
https://www.benchchem.com/product/b7770229/docs?utm_src=pdf-body#comprehensive-nmr-analysis-of-2-biphenylmethanol-a-comparative-guide
https://www.benchchem.com/product/b7770229/docs?utm_src=pdf-body#comprehensive-nmr-analysis-of-2-biphenylmethanol-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770229?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

» Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCIs).
Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift
referencing (6 = 0.00 ppm).

o Transfer the solution to a clean, dry 5 mm NMR tube.
e Ensure the solution is free of any particulate matter.
Instrumentation and Parameters:

o Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for better
signal dispersion, particularly for the aromatic region.

e H NMR:
o Pulse Sequence: A standard single-pulse experiment.
o Number of Scans: 16-32 scans are typically sufficient.
o Relaxation Delay: 1-2 seconds.
e 13C NMR:
o Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30).

o Number of Scans: A higher number of scans (e.g., 1024 or more) is generally required due
to the low natural abundance of the 13C isotope.

o Relaxation Delay: 2-5 seconds.

Alternative Analytical Techniques

While NMR spectroscopy is a powerful tool for structural elucidation, other techniques can
provide complementary information for the analysis of 2-Biphenylmethanol and related
biphenyl compounds.

Table 3. Comparison of Analytical Techniques
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Technique

Information
Provided

Advantages

Limitations

Mass Spectrometry
(MS)

Molecular weight and

fragmentation pattern.

High sensitivity, small

sample requirement.

Does not provide
detailed
stereochemical or

isomeric information.

Infrared (IR)

Spectroscopy

Presence of functional
groups (e.g., -OH, C-
O, aromatic C-H).

Fast, non-destructive.

Provides limited
information on the
overall carbon

skeleton.

High-Performance
Liquid
Chromatography
(HPLC)

Purity assessment
and separation from

impurities.

Quantitative, highly

reproducible.

Requires a suitable
chromophore for UV
detection; structural

information is limited.

Gas Chromatography
(GC)

Purity and separation

of volatile derivatives.

High resolution for

volatile compounds.

May require
derivatization for non-

volatile compounds.

Visualizing the NMR Analysis Workflow

The process of analyzing 2-Biphenylmethanol by NMR can be visualized as a streamlined

workflow, from sample preparation to final data interpretation.
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NMR Analysis Workflow for 2-Biphenylmethanol

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b7770229/docs?utm_src=pdf-body-img#comprehensive-nmr-analysis-of-2-biphenylmethanol-a-comparative-guide
https://www.benchchem.com/product/b7770229/docs?utm_src=pdf-body#comprehensive-nmr-analysis-of-2-biphenylmethanol-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770229?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Structural Correlation of NMR Signals

The following diagram illustrates the logical relationship between the key proton and carbon
signals and their corresponding positions in the 2-Biphenylmethanol structure.

2-Biphenylmethanol Structure
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Correlation of NMR Signals to Structure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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